Cas no 1036990-20-1 (2-Methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide)

• Product name: 2-Methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• CAS No: 1036990-20-1
• MF: C₁₅H₂₂BNO₄
• MW: 291.1505
• MDL: MFCD22494280
• CID: 4559598
• PubChem ID: 59320872

2-Methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• ONABTWRUMUAVAF-UHFFFAOYSA-N
• 2-methoxy-N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• 2-methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• 2-Methoxy-N-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-acetamide
• SCHEMBL3323634
• AS-55382
• AKOS037644823
• 1036990-20-1
• 2-Methoxy-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
• D93674
• 2-Methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide

• MDL： MFCD22494280
• Inchi： 1S/C15H22BNO4/c1-14(2)15(3,4)21-16(20-14)11-6-8-12(9-7-11)17-13(18)10-19-5/h6-9H,10H2,1-5H3,(H,17,18)
• InChI Key： ONABTWRUMUAVAF-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=C([H])C(=C([H])C=2[H])N([H])C(C([H])([H])OC([H])([H])[H])=O)OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 291.1641883g/mol
• Monoisotopic Mass: 291.1641883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide

Introduction to 2-Methoxy-N-[4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]Acetamide (CAS No. 1036990-20-1)

The compound 2-Methoxy-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide (CAS No. 1036990-20-1) is a highly specialized organic molecule with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which includes a dioxaborolane ring system and a methoxy group, making it a versatile building block for various chemical transformations. Recent advancements in synthetic methodologies have further enhanced its utility in the development of advanced materials and pharmaceutical agents.

Dioxaborolane derivatives like this compound have garnered considerable attention due to their stability and reactivity under diverse conditions. The methoxy group attached to the phenyl ring introduces additional functionality, enabling the molecule to participate in a wide range of reactions. For instance, the compound has been employed in cross-coupling reactions to synthesize biologically active molecules with high precision. Its ability to act as a boron-based intermediate has been pivotal in the construction of complex architectures in organic synthesis.

Recent studies have highlighted the potential of CAS No. 1036990-20-1 in the field of drug discovery. Researchers have utilized its unique properties to design novel inhibitors targeting specific enzymes involved in disease pathways. The molecule's ability to modulate biological systems without significant toxicity has positioned it as a promising candidate for therapeutic applications.

In addition to its biological applications, this compound has found utility in materials science. Its incorporation into polymer systems has led to the development of advanced materials with tailored electronic and mechanical properties. For example, the dioxaborolane moiety has been exploited to create self-healing polymers that exhibit exceptional durability under stress.

The synthesis of CAS No. 1036990-20-1 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of palladium catalysts has significantly improved the efficiency of its production, making it more accessible for large-scale applications.

Looking ahead, the versatility of this compound is expected to drive further innovation across multiple disciplines. Its role as a key intermediate in the synthesis of advanced materials and pharmaceuticals underscores its importance in contemporary chemical research.